Cas no 642-39-7 (1-(2,4-Dihydroxyphenyl)-2-(4-methoxyphenyl)propan-1-one)
642-39-7 structure
Product Name:1-(2,4-Dihydroxyphenyl)-2-(4-methoxyphenyl)propan-1-one
CAS No:642-39-7
MF:C16H16O4
MW:272.295845031738
CID:511546
PubChem ID:3584988
Update Time:2025-04-19
1-(2,4-Dihydroxyphenyl)-2-(4-methoxyphenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4-Dihydroxyphenyl)-2-(4-methoxyphenyl)propan-1-one
- 1-Propanone,1-(2,4-dihydroxyphenyl)-2-(4-methoxyphenyl)-
- (?à)-Angolensin
- (?à)-Angolesin
- Angolensin
- Angolesin
- Propiophenone,2',4'-dihydroxy-2-(p-methoxyphenyl)- (6CI,7CI,8CI)
- NCGC00095447-02
- AKOS022171995
- CHEBI:180150
- MEGxp0_001298
- CHEMBL1373918
- LMPK12160054
- NCGC00095447-01
- ACon1_001366
- XA161653
- 642-39-7
- SCHEMBL2544863
- BDBM50102652
- DTXSID90393892
-
- Inchi： 1S/C16H16O4/c1-10(11-3-6-13(20-2)7-4-11)16(19)14-8-5-12(17)9-15(14)18/h3-10,17-18H,1-2H3
- InChI Key： CCOJFDRSZSSKOG-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(=CC=1O)O)C(C)C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 272.10488
- Monoisotopic Mass: 272.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76
1-(2,4-Dihydroxyphenyl)-2-(4-methoxyphenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019115949-1g |
1-(2,4-Dihydroxyphenyl)-2-(4-methoxyphenyl)propan-1-one |
642-39-7 | 95% | 1g |
$785.40 | 2023-09-01 | |
| TRC | D454240-50mg |
1-(2,4-Dihydroxyphenyl)-2-(4-methoxyphenyl)propan-1-one |
642-39-7 | 50mg |
$121.00 | 2023-05-18 | ||
| TRC | D454240-100mg |
1-(2,4-Dihydroxyphenyl)-2-(4-methoxyphenyl)propan-1-one |
642-39-7 | 100mg |
$161.00 | 2023-05-18 | ||
| TRC | D454240-500mg |
1-(2,4-Dihydroxyphenyl)-2-(4-methoxyphenyl)propan-1-one |
642-39-7 | 500mg |
$626.00 | 2023-05-18 | ||
| TRC | D454240-1g |
1-(2,4-Dihydroxyphenyl)-2-(4-methoxyphenyl)propan-1-one |
642-39-7 | 1g |
$ 1200.00 | 2023-09-07 | ||
| TRC | D454240-1000mg |
1-(2,4-Dihydroxyphenyl)-2-(4-methoxyphenyl)propan-1-one |
642-39-7 | 1g |
$1171.00 | 2023-05-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651166-1g |
1-(2,4-Dihydroxyphenyl)-2-(4-methoxyphenyl)propan-1-one |
642-39-7 | 98% | 1g |
￥6497.00 | 2024-05-05 | |
| Crysdot LLC | CD12048340-1g |
1-(2,4-Dihydroxyphenyl)-2-(4-methoxyphenyl)propan-1-one |
642-39-7 | 95+% | 1g |
$880 | 2024-07-24 |
1-(2,4-Dihydroxyphenyl)-2-(4-methoxyphenyl)propan-1-one Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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